Cas no 303143-04-6 (2,2,2-trifluoro-1-(3-iodo-4-methoxyphenyl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(3-iodo-4-methoxyphenyl)ethan-1-one
• CAS No: 303143-04-6
• MF: C₉H₆F₃IO₂
• MW: 330.042425632477
• MDL: MFCD27665756
• CID: 3933781
• Update Time: 2025-07-23

2,2,2-trifluoro-1-(3-iodo-4-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2,2-trifluoro-1-(3-iodo-4-methoxyphenyl)-
• 2,2,2-trifluoro-1-(3-iodo-4-methoxyphenyl)ethan-1-one
• 2,2,2-Trifluoro-1-(3-iodo-4-methoxyphenyl)ethanone

• MDL： MFCD27665756
• Inchi： 1S/C9H6F3IO2/c1-15-7-3-2-5(4-6(7)13)8(14)9(10,11)12/h2-4H,1H3
• InChI Key： AGWNUZWKYARGGU-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OC)C(I)=C1)C(F)(F)F

Experimental Properties

• Density: 1.799±0.06 g/cm3(Predicted)
• Melting Point: 52-54 °C
• Boiling Point: 329.8±42.0 °C(Predicted)

Additional information on 2,2,2-trifluoro-1-(3-iodo-4-methoxyphenyl)ethan-1-one

Comprehensive Analysis of 2,2,2-Trifluoro-1-(3-iodo-4-methoxyphenyl)ethan-1-one (CAS No. 303143-04-6)

In the realm of specialty chemicals, 2,2,2-trifluoro-1-(3-iodo-4-methoxyphenyl)ethan-1-one (CAS No. 303143-04-6) stands out as a fluorinated aromatic ketone with significant applications in pharmaceuticals, agrochemicals, and advanced material synthesis. This compound, characterized by its trifluoromethyl and iodo-methoxy functional groups, has garnered attention for its unique electronic properties and reactivity. Researchers and industry professionals frequently search for terms like "fluorinated ketone synthesis", "iodo-methoxy phenyl derivatives", and "CAS 303143-04-6 applications", reflecting its growing relevance in synthetic chemistry.

The molecular structure of 2,2,2-trifluoro-1-(3-iodo-4-methoxyphenyl)ethan-1-one combines a trifluoroacetyl moiety with an iodo-substituted aromatic ring, making it a versatile intermediate for cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings. Recent studies highlight its role in the development of PET radiotracers and liquid crystal materials, aligning with trends in personalized medicine and display technologies. Searches for "fluorinated building blocks for drug discovery" and "high-performance organic electronics" underscore its interdisciplinary appeal.

From a synthetic perspective, the electron-withdrawing nature of the trifluoromethyl group enhances the compound's reactivity in nucleophilic substitutions, while the iodo substituent facilitates metal-catalyzed transformations. This dual functionality explains its popularity in queries like "C-F bond activation strategies" and "aryl iodide coupling reactions". Notably, its stability under physiological conditions has spurred investigations into bioorthogonal chemistry applications, a hot topic in targeted drug delivery systems.

Environmental and regulatory considerations are increasingly shaping discussions around compounds like 2,2,2-trifluoro-1-(3-iodo-4-methoxyphenyl)ethan-1-one. The persistence of fluorinated compounds in ecosystems has led to searches for "green fluorination methods" and "sustainable aryl halide alternatives". However, this molecule's efficiency in small-scale syntheses (<1% waste generation in optimized protocols) positions it favorably compared to traditional halogenated intermediates.

Analytical characterization of CAS 303143-04-6 typically involves 19F-NMR spectroscopy (δ -70 to -80 ppm for CF3) and HPLC-MS (m/z 330 [M+H]+), with researchers often searching for "fluorinated compound spectral data". The methoxy group's shielding effect (1H-NMR: δ 3.8-4.0 ppm) and the iodo substituent's heavy atom effect in X-ray crystallography are additional points of technical interest.

Emerging applications in metal-organic frameworks (MOFs) and covalent organic polymers (COPs) have expanded the compound's utility beyond traditional organic synthesis. This aligns with search trends for "fluorinated linkers for porous materials" and "halogenated monomers for polymer networks". The compound's ability to participate in both coordination chemistry (via iodine) and hydrogen bonding (via carbonyl) makes it particularly valuable in supramolecular design.

In conclusion, 2,2,2-trifluoro-1-(3-iodo-4-methoxyphenyl)ethan-1-one represents a multifaceted tool for modern chemistry, bridging pharmaceutical innovation, materials science, and sustainable synthesis. Its continued study addresses key industry demands reflected in search patterns for "high-value fluorinated intermediates" and "multifunctional aryl ketones", ensuring its place in cutting-edge chemical research.